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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246

Essential Safety and Handling Guide for AT-1002
TFA

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling AT-1002 TFA. Given that the primary hazard associated with
peptide trifluoroacetate salts is the TFA counter-ion, these guidelines are based on the
established safety profiles of trifluoroacetic acid and its salts. Trifluoroacetic acid is a strong,
corrosive acid that can cause severe skin burns, eye damage, and respiratory tract irritation.[1]
[2][3] Adherence to these procedures is critical to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is mandatory when handling AT-1002 TFA. The
following table summarizes the required PPE.
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Protection Type

Required PPE

Volume/Concentration
Considerations

Eye and Face

ANSI-approved chemical
splash goggles are required at

all times.[1]

A full face shield should be
worn in addition to goggles
when handling larger
quantities (>500 mL).[1]

Skin and Body

A properly fitting laboratory
coat, buttoned to its full length,
must be worn.[1] Full-length
pants and closed-toed shoes

are mandatory.[1]

For high-volume applications,
a chemical-resistant apron is

recommended.[1]

Hand

Chemical-resistant nitrile
gloves are the minimum
requirement for low-volume

applications.[1][4]

For higher volumes (>500 mL)
or prolonged contact, heavy-
duty gloves such as butyl

rubber or Viton are required.[1]

Respiratory

Work should be conducted in a
properly functioning chemical
fume hood to avoid inhalation

of vapors or dust.[1][2]

If work outside a fume hood is
unavoidable, a respiratory
protection analysis should be
performed by EH&S to
determine if a full-face

respirator is necessary.[1]

Experimental Protocols: Handling and Disposal

1.

Engineering Controls and Work Practices:

Fume Hood: All work with AT-1002 TFA, including weighing, reconstituting, and aliquoting,

must be performed in a certified chemical fume hood.[1][2]

Ventilation: Ensure adequate ventilation in the laboratory.[5]

Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly before

breaks and immediately after handling the product.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cog_133_trifluoroacetate.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/product/b10814246?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Labeling: All containers of AT-1002 TFA must be clearly labeled with the chemical name and
associated hazards.[2]

. Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the lowest practical working height.[2] Don all required PPE as detailed in the table above.

Weighing (if solid): When weighing the solid compound, perform the task within the fume
hood to minimize the risk of inhaling dust particles.[6] Avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid AT-1002 TFA to the
solvent.[6] If diluting a concentrated TFA solution, always add acid to water, never the other
way around.[1]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] Opened
containers must be carefully resealed and kept upright to prevent leakage.[1] AT-1002 TFA
should be stored away from incompatible materials such as strong oxidizing agents, bases,
and metals.[5][7]

. Spill Management:

Small Spills (inside fume hood): Absorb the spill with an inert material like vermiculite or
sand. Place the contaminated material into a suitable, sealed container for hazardous waste
disposal.[2][8]

Large Spills (or any spill outside a fume hood): Evacuate the laboratory immediately and
alert others.[2] If the spill is large (>50 mL of pure TFA), activate the fire alarm and call
emergency services.[2] Do not re-enter the area until cleared by emergency personnel.[2]

. Disposal Plan:

Waste Collection: All AT-1002 TFA waste, including empty containers and contaminated
materials (e.g., gloves, absorbent pads), is considered hazardous waste.[2]

Labeling and Storage: Collect waste in sturdy, sealed containers clearly labeled as
"Hazardous Waste" with the full chemical name.[2] Store these containers in a designated
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satellite accumulation area.[2]

» Disposal: Dispose of the waste through your institution's Environmental Health & Safety
(EH&S) office.[7][8] Do not pour TFA waste down the drain.[9] Empty containers should be
rinsed before disposal, with the rinseate collected as hazardous waste.[2]

Workflow for Safe Handling of AT-1002 TFA
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Caption: Workflow for the safe handling and disposal of AT-1002 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling AT-1002
TFA]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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